Cas no 71239-56-0 (20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol)

20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol structure

71239-56-0 structure

Product Name:20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol

CAS No:71239-56-0

MF:C₂₃H₃₇NO₇

MW:439.542387723923

CID:1749558

PubChem ID:156167

Update Time:2025-04-21

20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol Chemical and Physical Properties

Names and Identifiers

- 20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol
- DTXSID20991547
- 71239-56-0
- Aconitane-1,7,8,14-tetrol, 20-ethyl-4-(hydroxymethyl)-6,16-dimethoxy-, (1alpha,6beta,14alpha,16beta)-
- Inchi： 1S/C23H37NO7/c1-4-24-9-20(10-25)6-5-14(26)22-12-7-11-13(30-2)8-21(28,15(12)16(11)27)23(29,19(22)24)18(31-3)17(20)22/h11-19,25-29H,4-10H2,1-3H3
- InChI Key： PNKADVXQUJDNSJ-UHFFFAOYSA-N
- SMILES： OC12C(C3C4(CO)CCC(C3(C3CC5C(CC1(C3C5O)O)OC)C2N(CC)C4)O)OC

Computed Properties

Exact Mass: 439.25700252g/mol
Monoisotopic Mass: 439.25700252g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 31
Rotatable Bond Count: 4
Complexity: 783
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 13
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.7
Topological Polar Surface Area: 123Å²

20-ethyl-4-(hydroxymethyl)-6,16-dimethoxyaconitane-1,7,8,14-tetrol Related Literature

1. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Exciplex emission from the mixed dimer of naphthalene and 2-cyanonaphthalene in a supersonic jet

Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
4. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
5. Excellent peroxidase mimicking property of CuO/Pt nanocomposites and their application as an ascorbic acid sensor†

Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506

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